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Compound of Interest

Compound Name: 1,4-O-Diferuloylsecoisolariciresinol

Cat. No.: B15589694

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 1,4-O-
Diferuloylsecoisolariciresinol, a lignan demonstrating potential anti-inflammatory properties.
The document details its primary known natural source, distribution within the plant, and
methodologies for its extraction, isolation, and characterization. While quantitative data remains
limited in current literature, this guide establishes a foundational understanding for future
research and development. A putative signaling pathway involved in its anti-inflammatory action
Is also proposed based on evidence from structurally related compounds.

Introduction

1,4-O-Diferuloylsecoisolariciresinol is a naturally occurring lignan, a class of polyphenolic
compounds found in plants. Lignans have garnered significant scientific interest due to their
diverse biological activities. This particular diferuloyl derivative of secoisolariciresinol has been
identified as a constituent of Alnus japonica and is associated with the anti-inflammatory
properties of extracts from this plant. This guide aims to consolidate the current knowledge on
its natural sources, distribution, and the analytical techniques required for its study.

Chemical Structure and Properties:
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Systematic Name: (2R,3R)-2,3-bis[(4-hydroxy-3-methoxyphenyl)methyl]butane-1,4-diyl bis(3-
(4-hydroxy-3-methoxyphenyl)acrylate)

Synonyms: 9,9'-Di-O-(E)-feruloylsecoisolariciresinol, Secoisolariciresinol diferulate

Molecular Formula: CaoH42012

CAS Number: 56973-66-1

Natural Sources and Distribution

The primary documented natural source of 1,4-O-Diferuloylsecoisolariciresinol is the
Japanese Alder, Alnus japonica (Thunb.) Steud., a member of the Betulaceae family.[1][2] This
deciduous tree is native to East Asia and has been utilized in traditional medicine.

Distribution within the Plant;

Current research indicates the presence of 1,4-O-Diferuloylsecoisolariciresinol in the
branches of Alnus japonica.[1] While other lignans and diarylheptanoids are known to be
present in the bark and leaves of Alnus species, the specific distribution of this diferuloyl
derivative in other plant parts has not been extensively documented.[3][4][5][6][7][8]

Quantitative Data:

As of the latest literature review, specific quantitative data on the concentration of 1,4-O-
Diferuloylsecoisolariciresinol in Alnus japonica or any other natural source is not readily
available. The table below summarizes the known qualitative distribution.

. Compound L
Plant Species Plant Part Quantitative Data
Presence

Alnus japonica Branches Identified Not Reported

Experimental Protocols

The following protocols are based on methodologies reported for the successful isolation and
characterization of 1,4-O-Diferuloylsecoisolariciresinol and related lignans.
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Extraction and Isolation

This protocol outlines the general steps for extracting and isolating 1,4-O-
Diferuloylsecoisolariciresinol from the branches of Alnus japonica.[1]

Workflow for Extraction and Isolation:
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Maceration with Methanol (3x)

Filtration and Concentration (Reduced Pressure)

Suspension in H20 and Partitioning
(n-hexane, CH2CI2, Ethyl Acetate)

Select Fraction

Ethyl Acetate Fraction

Silica Gel Column Chromatography

Preparative RP-HPLC
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‘ Standard Compound and Sample Preparation \

UPLC Method Optimization
(Column, Mobile Phase, Gradient)

MS/MS Parameter Optimization
(lonization Mode, MRM Transitions)

Method Validation
(Linearity, Accuracy, Precision, etc.)

Validated Method

Quantitative Analysis of Samples
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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